Propanedinitrile,(amino-1-piperazinylmethylene)-(9ci)

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• IUPAC Name: 2-[amino(piperazin-1-yl)methylidene]propanedinitrile
• InChI: InChI=1S/C8H11N5/c9-5-7(6-10)8(11)13-3-1-12-2-4-13/h12H,1-4,11H2
• InChI Key: QUHQAXNFYYRHKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=C(C#N)C#N)N

Description

Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) is a chemical compound known for its unique structure and potential applications in various scientific fields. This compound is characterized by the presence of a piperazine ring attached to a propanedinitrile moiety, which imparts distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) typically involves the reaction of piperazine with a suitable nitrile compound under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. Specific reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in optimizing the yield and purity of the compound.

Industrial Production Methods

Industrial production of Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, along with advanced equipment to ensure efficient production. Quality control measures are implemented to maintain the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitrile oxides, while reduction can produce primary or secondary amines.

Scientific Research Applications

Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context of its use.

Comparison with Similar Compounds

Similar Compounds

• Propanedinitrile, 2-(aminopropoxymethylene)-
• Propanedinitrile, 2-(aminobutoxymethylene)-

Uniqueness

Propanedinitrile, (amino-1-piperazinylmethylene)-(9ci) stands out due to its unique piperazine ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications, differentiating it from other similar compounds.